Ethyl 3-bromo-1H-pyrazole-4-carboxylate
Overview
Description
Ethyl 3-bromo-1H-pyrazole-4-carboxylate is a chemical compound with the CAS Number: 1353100-91-0 . It has a molecular weight of 219.04 . The IUPAC name for this compound is ethyl 3-bromo-1H-pyrazole-4-carboxylate . It is a solid at room temperature .
Synthesis Analysis
The synthesis of Ethyl 3-bromo-1H-pyrazole-4-carboxylate involves the use of caesium carbonate in N,N-dimethyl-formamide at 25℃ for 12 hours . The mixture is then diluted with H2O and extracted with ethyl acetate .Molecular Structure Analysis
The InChI code for Ethyl 3-bromo-1H-pyrazole-4-carboxylate is 1S/C6H7BrN2O2/c1-2-11-6 (10)4-3-8-9-5 (4)7/h3H,2H2,1H3, (H,8,9) . This code provides a specific description of the molecule’s structure.Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 3-bromo-1H-pyrazole-4-carboxylate are not detailed in the search results, pyrazoles in general have been involved in various chemical reactions .Physical And Chemical Properties Analysis
Ethyl 3-bromo-1H-pyrazole-4-carboxylate has a boiling point of 85-88 . It is soluble with a solubility of 1.21 mg/ml . It has a Log Po/w (iLOGP) of 1.41, indicating its lipophilicity .Scientific Research Applications
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Chemical Synthesis
- Ethyl 3-bromo-1H-pyrazole-4-carboxylate is a chemical compound used in various scientific research . It’s often used as a starting material in the synthesis of other compounds .
- The methods of application or experimental procedures can vary greatly depending on the specific synthesis process being conducted. Typically, it involves reaction with other chemicals under controlled conditions .
- The outcomes of these synthesis processes are new compounds that have potential applications in various fields, including medicine and agriculture .
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Pharmaceutical Research
- Pyrazole derivatives, such as Ethyl 3-bromo-1H-pyrazole-4-carboxylate, are often used in the synthesis of various pharmaceutical and biologically active compounds .
- These compounds are synthesized through various chemical reactions, often involving the reaction of the pyrazole derivative with other pharmaceutical intermediates .
- The outcomes of these synthesis processes are new pharmaceutical compounds that can have various biological activities, such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .
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Preparation of 1,4’-Bipyrazoles
- Ethyl 3-bromo-1H-pyrazole-4-carboxylate can be used as a starting material in the synthesis of 1,4’-bipyrazoles .
- The synthesis process typically involves the reaction of the pyrazole derivative with other chemicals under controlled conditions .
- The outcome of this synthesis process is 1,4’-bipyrazoles, which are compounds that can have various applications in scientific research .
Safety And Hazards
Future Directions
Ethyl 3-bromo-1H-pyrazole-4-carboxylate can be used as an intermediate in organic synthesis . It has potential applications in the preparation of isoxazole-4-carboxylate derivatives and isoxazole-3,5-dicarboxamides .
Relevant Papers Unfortunately, the search results did not provide specific peer-reviewed papers related to Ethyl 3-bromo-1H-pyrazole-4-carboxylate .
properties
IUPAC Name |
ethyl 5-bromo-1H-pyrazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O2/c1-2-11-6(10)4-3-8-9-5(4)7/h3H,2H2,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMONTLMXUZERMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NN=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20719102 |
Source
|
| Record name | Ethyl 5-bromo-1H-pyrazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20719102 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-bromo-1H-pyrazole-4-carboxylate | |
CAS RN |
1353100-91-0 |
Source
|
| Record name | Ethyl 5-bromo-1H-pyrazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20719102 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 3-bromo-1H-pyrazole-4-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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